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Compound of Interest

Compound Name: Magnesium ionophore III

Cat. No.: B1594871 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Magnesium Ionophore III. The

following procedural guidance is designed to ensure the safe handling, operation, and disposal

of this compound in a laboratory setting.

Disclaimer: This document provides guidance based on available safety information and

general laboratory best practices. A complete and specific Safety Data Sheet (SDS) for

Magnesium Ionophore III should be consulted for comprehensive safety and handling

information.

Quantitative Data Summary
For quick reference, the key quantitative data for Magnesium Ionophore III are summarized in

the table below.

Property Value

CAS Number 119110-38-2

Molecular Formula C₃₀H₅₈N₄O₄

Molecular Weight 538.81 g/mol

Form Solid

Storage Temperature Room Temperature
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step procedures will minimize risk and ensure the safe

handling of Magnesium Ionophore III.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name, CAS number, and any

hazard warnings.

Ensure that a current Safety Data Sheet (SDS) is readily accessible.

2. Storage:

Store the container in a cool, dry, and well-ventilated area.

Keep the container tightly closed when not in use.

Store away from incompatible materials. Although specific incompatibilities are not detailed

in the available information, it is good practice to store it separately from strong oxidizing

agents.

3. Personal Protective Equipment (PPE):

Before handling, ensure all required PPE is donned correctly.[1][2][3]

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[1]

Hand Protection: Wear nitrile gloves. If prolonged contact or immersion is anticipated,

consider heavier, chemical-resistant gloves.[4]

Body Protection: A standard laboratory coat is required.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

respirator is recommended.
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4. Preparation of a Stock Solution (General Protocol):

This is a general protocol and should be adapted to specific experimental needs.[5][6][7]

Pre-calculation: Determine the desired concentration and volume of the solution to calculate

the required mass of Magnesium Ionophore III.[7]

Weighing:

Perform the weighing of the solid compound inside a chemical fume hood or on a bench

with adequate ventilation to minimize inhalation of any fine particulates.

Use an analytical balance for accurate measurement.

Tare a clean, dry weigh boat on the balance.

Carefully add the calculated mass of Magnesium Ionophore III to the weigh boat using a

clean spatula.

Dissolving:

Transfer the weighed solid to a clean, dry volumetric flask of the appropriate size.

Add a small amount of the desired solvent (e.g., a suitable organic solvent in which the

ionophore is soluble) to the flask.

Gently swirl the flask to dissolve the solid completely. A magnetic stirrer can be used for

this purpose.[5]

Dilution:

Once the solid is fully dissolved, add more solvent until the solution reaches the calibration

mark on the neck of the volumetric flask.[6]

Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling:
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Immediately label the flask with the name of the solution, its concentration, the solvent

used, the date of preparation, and the initials of the preparer.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

1. Unused Product:

If the unused Magnesium Ionophore III is to be discarded, it should be treated as chemical

waste.

Dispose of the solid waste in a clearly labeled, sealed container.

2. Contaminated Materials:

Any materials that have come into contact with Magnesium Ionophore III, such as weigh

boats, gloves, and pipette tips, should be considered contaminated.

Place these materials in a designated solid chemical waste container.

3. Liquid Waste (Solutions):

Solutions containing Magnesium Ionophore III should be collected in a designated liquid

waste container.

The container must be properly labeled with the contents, including the solvent used.

Do not pour solutions containing this compound down the drain unless specifically approved

by your institution's environmental health and safety department.[8][9][10]

4. General Guidance:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[11]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on the disposal of this chemical.
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Experimental Workflow
The following diagram illustrates a typical workflow for safely handling a solid chemical like

Magnesium Ionophore III in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1594871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Magnesium Ionophore III
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Caption: A workflow for the safe handling and preparation of a solution from a solid chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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